Cas no 251444-03-8 (Cyclopropanecarboxaldehyde,2-[[[(1,1-dimethylethyl)diphenylsilyl]oxy]methyl]-, (1R,2S)-)

• Product Name: Cyclopropanecarboxaldehyde,2-[[[(1,1-dimethylethyl)diphenylsilyl]oxy]methyl]-, (1R,2S)-
• CAS No: 251444-03-8
• MF: C₂₁H₂₆O₂Si
• MW: 338.51544713974
• CID: 4642355
• Update Time: 2025-05-27

Cyclopropanecarboxaldehyde,2-[[[(1,1-dimethylethyl)diphenylsilyl]oxy]methyl]-, (1R,2S)- Chemical and Physical Properties

Names and Identifiers

• (1R,2S)-2-(((tert-Butyldiphenylsilyl)oxy)methyl)cyclopropane-1-carbaldehyde
• Cyclopropanecarboxaldehyde,2-[[[(1,1-dimethylethyl)diphenylsilyl]oxy]methyl]-, (1R,2S)-

• Inchi： 1S/C21H26O2Si/c1-21(2,3)24(19-10-6-4-7-11-19,20-12-8-5-9-13-20)23-16-18-14-17(18)15-22/h4-13,15,17-18H,14,16H2,1-3H3/t17-,18+/m0/s1
• InChI Key： RKZNTUMZJRNPDN-ZWKOTPCHSA-N
• SMILES： [C@@H]1(C=O)C[C@@H]1CO[Si](C(C)(C)C)(C1=CC=CC=C1)C1=CC=CC=C1

Additional information on Cyclopropanecarboxaldehyde,2-[[[(1,1-dimethylethyl)diphenylsilyl]oxy]methyl]-, (1R,2S)-

Recent Advances in the Application of Cyclopropanecarboxaldehyde,2-[[[(1,1-dimethylethyl)diphenylsilyl]oxy]methyl]-, (1R,2S)- (CAS: 251444-03-8) in Chemical Biology and Pharmaceutical Research

The compound Cyclopropanecarboxaldehyde,2-[[[(1,1-dimethylethyl)diphenylsilyl]oxy]methyl]-, (1R,2S)- (CAS: 251444-03-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and synthesis. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this cyclopropane derivative as a key intermediate in the synthesis of complex organic molecules, particularly in the development of chiral building blocks for pharmaceuticals. The (1R,2S) configuration of the compound offers stereochemical control, which is crucial for the design of enantioselective drugs. Researchers have successfully utilized this compound in the synthesis of novel antiviral and anticancer agents, demonstrating its versatility in medicinal chemistry.

One of the most notable advancements involves the application of CAS: 251444-03-8 in the synthesis of protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against SARS-CoV-2 main protease, suggesting its potential utility in the development of next-generation antiviral therapies. The study employed molecular docking and in vitro assays to validate the binding affinity and inhibitory effects of the synthesized derivatives.

In addition to its antiviral properties, recent research has explored the anticancer potential of this compound. A team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that structurally modified versions of CAS: 251444-03-8 showed promising activity against breast cancer cell lines, with IC50 values in the low micromolar range. The researchers attributed this activity to the compound's ability to disrupt microtubule dynamics, a mechanism shared by several clinically approved anticancer drugs.

The synthetic accessibility of this compound has also been improved through recent methodological developments. A 2024 paper in Organic Letters described an optimized asymmetric synthesis route that significantly increased the yield and enantiomeric purity of the (1R,2S)-isomer. This advancement is particularly important for scaling up production for preclinical and clinical studies.

From a mechanistic perspective, computational studies have provided insights into the molecular interactions of this compound with biological targets. Density functional theory (DFT) calculations and molecular dynamics simulations have revealed that the cyclopropane ring and the silyl-protected hydroxyl group play critical roles in determining the compound's binding affinity and selectivity.

Looking forward, researchers are exploring the potential of CAS: 251444-03-8 in targeted drug delivery systems. Preliminary studies suggest that the tert-butyldiphenylsilyl (TBDPS) protecting group could be modified to create prodrug formulations with improved pharmacokinetic properties. This approach may address some of the current limitations in drug bioavailability and tissue specificity.

In conclusion, Cyclopropanecarboxaldehyde,2-[[[(1,1-dimethylethyl)diphenylsilyl]oxy]methyl]-, (1R,2S)- (CAS: 251444-03-8) represents a versatile scaffold with significant potential in pharmaceutical development. Recent studies have expanded our understanding of its synthetic utility, biological activity, and therapeutic applications. As research continues, this compound is likely to play an increasingly important role in the discovery of new drugs for viral infections, cancer, and other diseases.